3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide

• Molecular Formula: C25H33N3O5S
• Molecular Weight: 487.6 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[6-methyl-3-(4-methylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]benzamide
• InChI: InChI=1S/C25H33N3O5S/c1-15-6-7-17-20(12-15)34-24(21(17)25(30)28-10-8-27(2)9-11-28)26-23(29)16-13-18(31-3)22(33-5)19(14-16)32-4/h13-15H,6-12H2,1-5H3,(H,26,29)
• InChI Key: ITTSZMLSDSCRGW-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N3CCN(CC3)C)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC

Description

3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of the benzamide class of compounds, which are known for their diverse pharmacological properties. In

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide is not fully understood. However, it is believed to act as a potent agonist at certain serotonin receptors in the brain, which are involved in the regulation of mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide has a number of biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of gene expression. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide in lab experiments is its high potency and selectivity for certain serotonin receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of 3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide. One possible direction is the development of new drugs based on this compound for the treatment of various neurological disorders. Another direction is the further investigation of the mechanisms underlying its anxiolytic and antidepressant effects. Additionally, this compound could be used as a tool for studying the role of serotonin receptors in various physiological processes.

Synthesis Methods

The synthesis of 3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide involves the reaction of 3,4,5-trimethoxybenzoyl chloride with 6-methyl-3-(4-methylpiperazin-1-yl)benzo[d]thiazol-2(3H)-one in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or chloroform and is typically completed within a few hours.

Scientific Research Applications

3,4,5-trimethoxy-N-{6-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}benzamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders.